Cas no 62502-03-8 (Benzoic acid, 3-ethoxy-5-methoxy-)
62502-03-8 structure
Product Name:Benzoic acid, 3-ethoxy-5-methoxy-
CAS No:62502-03-8
MF:C10H12O4
MW:196.199883460999
CID:442451
PubChem ID:71385775
Update Time:2025-04-19
Benzoic acid, 3-ethoxy-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-ethoxy-5-methoxy-
- 3-Ethoxy-5-methoxybenzoic acid
- CS-0195991
- 62502-03-8
- DTXSID90807989
- SCHEMBL18311268
- MFCD20643909
- E92006
-
- MDL: MFCD20643909
- Inchi: 1S/C10H12O4/c1-3-14-9-5-7(10(11)12)4-8(6-9)13-2/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: QENKSFRQXANPAD-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 196.07356
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoic acid, 3-ethoxy-5-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01GS8E-500mg |
Benzoic acid, 3-ethoxy-5-methoxy- |
62502-03-8 | 95% | 500mg |
$370.00 | 2025-02-12 | |
| Aaron | AR01GS8E-1g |
Benzoic acid, 3-ethoxy-5-methoxy- |
62502-03-8 | 95% | 1g |
$493.00 | 2025-02-12 | |
| A2B Chem LLC | AY61602-250mg |
3-Ethoxy-5-methoxybenzoic acid |
62502-03-8 | 97% | 250mg |
$218.00 | 2024-04-19 | |
| A2B Chem LLC | AY61602-500mg |
3-Ethoxy-5-methoxybenzoic acid |
62502-03-8 | 97% | 500mg |
$283.00 | 2024-04-19 | |
| A2B Chem LLC | AY61602-1g |
3-Ethoxy-5-methoxybenzoic acid |
62502-03-8 | 97% | 1g |
$370.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266661-500mg |
3-Ethoxy-5-methoxybenzoic acid |
62502-03-8 | 97% | 500mg |
¥3933.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266661-1g |
3-Ethoxy-5-methoxybenzoic acid |
62502-03-8 | 97% | 1g |
¥5239.00 | 2024-05-06 | |
| abcr | AB517324-250mg |
3-Ethoxy-5-methoxybenzoic acid; . |
62502-03-8 | 250mg |
€258.80 | 2025-04-17 | ||
| abcr | AB517324-1g |
3-Ethoxy-5-methoxybenzoic acid; . |
62502-03-8 | 1g |
€465.90 | 2025-04-17 | ||
| abcr | AB517324-5g |
3-Ethoxy-5-methoxybenzoic acid; . |
62502-03-8 | 5g |
€1526.40 | 2025-04-17 |
Benzoic acid, 3-ethoxy-5-methoxy- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:62502-03-8)Benzoic acid, 3-ethoxy-5-methoxy-
Order Number:A1249436
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):387
Email:sales@amadischem.com
Benzoic acid, 3-ethoxy-5-methoxy- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:62502-03-8)Benzoic acid, 3-ethoxy-5-methoxy-
Purity:99%
Quantity:1g
Price ($):387